![molecular formula C22H20N2O2S B2524152 N'-(diphenylmethylene)-2-[(3-methoxyphenyl)sulfanyl]acetohydrazide CAS No. 341968-03-4](/img/structure/B2524152.png)
N'-(diphenylmethylene)-2-[(3-methoxyphenyl)sulfanyl]acetohydrazide
Description
N'-(diphenylmethylene)-2-[(3-methoxyphenyl)sulfanyl]acetohydrazide is a useful research compound. Its molecular formula is C22H20N2O2S and its molecular weight is 376.47. The purity is usually 95%.
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Scientific Research Applications
Nonlinear Optical Properties
Research on hydrazones, which are structurally related to the compound , has revealed their potential in nonlinear optical applications. A study by Naseema et al. (2010) synthesized three hydrazones and investigated their third-order nonlinear optical properties using a single beam z-scan technique. The compounds exhibited two-photon absorption at 532 nm, indicating their potential as candidates for optical device applications, such as optical limiters and switches (Naseema et al., 2010).
Biological Activities and DNA Interaction
Another study focused on Schiff base compounds derived from N'-substituted benzohydrazide and sulfonohydrazide derivatives. These compounds were synthesized and characterized, demonstrating significant biological activities, including antibacterial, antifungal, and antioxidant activities. They also showed interaction with Salmon sperm DNA, indicating their potential in biological and medicinal chemistry (Sirajuddin et al., 2013).
Proton Exchange Membranes for Fuel Cells
In the field of material science, Li et al. (2015) developed diphenyl-based poly(arylene ether sulfone) copolymers with a hydrogen-bonded network for use as proton exchange membranes in fuel cells. These membranes exhibited suitable proton conductivity and low methanol crossover, making them promising materials for fuel cell applications (Li et al., 2015).
Antioxidant Activity Evaluation
Dawidowicz et al. (2012) discussed practical problems in estimating the antioxidant activity of compounds using the DPPH method. This study highlights the complexities and the need for standardization in evaluating the antioxidant properties of chemical compounds, which is relevant for assessing the biological activities of compounds like N'-(diphenylmethylene)-2-[(3-methoxyphenyl)sulfanyl]acetohydrazide (Dawidowicz et al., 2012).
Properties
IUPAC Name |
N-(benzhydrylideneamino)-2-(3-methoxyphenyl)sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O2S/c1-26-19-13-8-14-20(15-19)27-16-21(25)23-24-22(17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-15H,16H2,1H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCJNZKUVOBCYMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)SCC(=O)NN=C(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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